5-(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-benzyl-2(1H)-pyridinone
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Description
5-(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-benzyl-2(1H)-pyridinone is a useful research compound. Its molecular formula is C17H16N4OS and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Novel Synthesis Methods
Researchers have developed new synthesis methods for heterocyclic compounds, such as 1,2,4-triazole derivatives, showcasing the compound's potential as a precursor or intermediate in the creation of biologically active molecules. For instance, Fizer, Slivka, and Lendel (2013) described a method for obtaining tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-2(1H)-thiones, indicating the versatility of similar structures in drug development (Fizer, Slivka, & Lendel, 2013).
Antimicrobial and Antitumor Activities
Compounds derived from similar structures have been evaluated for their antimicrobial and antitumor activities. For example, Patel et al. (2013) synthesized a novel series of 2-benzylsulfanyl-nicotinic acid based 1,3,4-oxadiazoles and evaluated their biological activities, highlighting the potential of these compounds in medicinal chemistry (Patel, Purohit, Rajani, Moo-Puc, & Rivera, 2013).
Anti-Inflammatory Properties
The anti-inflammatory properties of derivatives have also been a focus, as seen in the work of Sachdeva et al. (2013), who synthesized Schiff bases derived from 5-mercapto-3-(4′-pyridyl)-4H-1,2,4-triazol-4-yl-thiosemicarbazide, indicating the therapeutic potential of these compounds (Sachdeva, Dwivedi, Arya, Khaturia, & Saroj, 2013).
Antimicrobial Evaluation
Surface Activity and Antimicrobial Potential
The synthesis and evaluation of 1,2,4-triazole derivatives for their antimicrobial activity have been explored, with compounds showing promise as surface-active agents with antimicrobial properties. El-Sayed (2006) investigated the synthesis of such derivatives, demonstrating their potential in addressing microbial resistance (El-Sayed, 2006).
Properties
IUPAC Name |
1-benzyl-5-(4-prop-2-enyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4OS/c1-2-10-21-16(18-19-17(21)23)14-8-9-15(22)20(12-14)11-13-6-4-3-5-7-13/h2-9,12H,1,10-11H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMOLORWZKJFUBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)C2=CN(C(=O)C=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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